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Compound of Interest

Compound Name: SR 144528-d3

Cat. No.: B15600103 Get Quote

Essential Safety and Handling Guide for SR 144528-
d3
For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, operation, and disposal of SR 144528-d3, ensuring laboratory safety and

procedural accuracy.

This document provides critical safety and logistical information for the handling of SR 144528-
d3, a deuterated analog of SR 144528. SR 144528 is a potent and selective antagonist of the

CB2 cannabinoid receptor, with a Ki value of 0.6 nM.[1][2] While specific safety data for the

deuterated form is not readily available, the personal protective equipment (PPE) and handling

procedures outlined for SR 144528 are considered directly applicable due to the negligible

impact of deuterium substitution on its chemical properties.

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure when

handling SR 144528-d3. A thorough risk assessment of the specific laboratory procedures

being performed should guide the selection of PPE.

Recommended PPE for Handling SR 144528-d3:
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Control Type Requirement Specifications

Engineering Controls Ventilated Enclosure

All handling of solid SR

144528-d3 that may generate

dust should be performed in a

laboratory fume hood or other

suitable ventilated enclosure.

Eye Protection Safety Glasses

Wear safety glasses with side-

shields conforming to NIOSH

(US) or EN 166 (EU)

standards. In situations with a

splash potential, chemical

safety goggles and a face

shield should be used.[3]

Hand Protection Chemical-Resistant Gloves

Wear two pairs of compatible

chemical-resistant gloves.[4]

Materials such as neoprene,

butyl rubber, or nitrile offer

good permeation protection.[3]

Disposable gloves are

preferred and should be

changed immediately if

contaminated.[3][5]

Body Protection Laboratory Coat

A standard laboratory coat

should be worn. For

procedures with a higher risk

of splashes or spills, a

chemically resistant apron or

suit may be necessary.

Respiratory Protection
As needed based on risk

assessment

If engineering controls are not

sufficient to control airborne

concentrations, or for spill

cleanup, a NIOSH-approved

respirator may be required.
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Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is essential to minimize exposure and ensure a safe

laboratory environment.

2.1. Preparation and Weighing:

Assemble Materials: Before handling the compound, gather all necessary equipment,

including spatulas, weighing paper, and sealable containers.

Prepare for Spills: Ensure a spill kit is readily accessible.

Weighing: Carefully weigh the desired amount of SR 144528-d3 within a fume hood to avoid

the creation of dust.

2.2. General Handling:

Avoid Direct Contact: Avoid all direct contact with the substance.

No Consumption: Do not eat, drink, or smoke in the work area.

Hygiene: Wash hands thoroughly after handling, even if gloves were worn.

2.3. Donning and Doffing PPE:

A systematic approach to putting on and taking off PPE is crucial to prevent contamination.

Donning Sequence:

Put on a lab coat.

Put on the inner pair of gloves.

Put on safety glasses or goggles.

If required, don the appropriate respirator.

Put on the outer pair of gloves.
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Doffing Sequence:

Remove the outer pair of gloves and dispose of them in a designated waste container.

Remove the lab coat, being careful to avoid contaminating your skin or clothing.

Remove safety glasses or goggles.

If a respirator was used, remove it.

Remove the inner pair of gloves last.

Disposal Plan
All waste materials contaminated with SR 144528-d3 must be treated as hazardous waste and

disposed of in accordance with local, state, and federal regulations.

Waste Collection: All contaminated materials, including PPE, weighing papers, and empty

containers, must be collected in designated, sealed containers.

Labeling: Clearly label all waste containers with the contents.

Disposal: Arrange for disposal through your institution's environmental health and safety

office or a licensed hazardous waste disposal company.

Emergency Procedures
Spills: In the event of a significant spill, evacuate the immediate area and ensure it is well-

ventilated.[6] Use an appropriate spill kit to contain and clean up the spill, wearing the full

recommended PPE.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Immediately wash the affected area with soap and water. Remove

contaminated clothing. Seek medical attention if irritation develops.
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Inhalation: Move the affected person to fresh air. If not breathing, give artificial respiration.

Seek medical attention.

Ingestion: Do not induce vomiting. Wash out the mouth with water and give plenty of water to

drink. Seek immediate medical attention.

Visualized Workflow for Safe Handling of SR
144528-d3
The following diagram illustrates the key steps and decision points for the safe handling of SR
144528-d3, from initial preparation to final disposal.
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1. Preparation

2. Handling (in Fume Hood)

3. Post-Handling

4. Waste Disposal

Conduct Risk Assessment

Gather Appropriate PPE

Assemble Handling Materials

Ensure Spill Kit is Accessible

Don PPE

Weigh Compound

Perform Experimental Procedure

Decontaminate Work Area

Doff PPE

Collect Contaminated Waste

Label Waste Container

Dispose via Approved Channels

Click to download full resolution via product page

Caption: Workflow for the safe handling of SR 144528-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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